molecular formula C15H21NO B7509441 2-Methyl-1-(4-phenylpiperidin-1-yl)propan-1-one

2-Methyl-1-(4-phenylpiperidin-1-yl)propan-1-one

Cat. No. B7509441
M. Wt: 231.33 g/mol
InChI Key: JFGDZVQGGCPZRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-1-(4-phenylpiperidin-1-yl)propan-1-one, also known as Mephedrone or 4-MMC, is a synthetic stimulant drug that belongs to the cathinone class. Mephedrone is a popular recreational drug that has gained notoriety due to its euphoric effects and addictive properties. Despite its popularity, mephedrone is a relatively new drug with limited scientific research conducted on its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

2-Methyl-1-(4-phenylpiperidin-1-yl)propan-1-one acts as a stimulant by increasing the release of dopamine, serotonin, and norepinephrine in the brain. This results in increased neural activity and a feeling of euphoria. 2-Methyl-1-(4-phenylpiperidin-1-yl)propan-1-one also inhibits the reuptake of these neurotransmitters, leading to prolonged effects. The exact mechanism of action of mephedrone is not fully understood, and further research is needed to elucidate its effects on the brain.
Biochemical and Physiological Effects:
2-Methyl-1-(4-phenylpiperidin-1-yl)propan-1-one has been shown to have a range of biochemical and physiological effects on the body. These effects include increased heart rate, blood pressure, body temperature, and respiration rate. 2-Methyl-1-(4-phenylpiperidin-1-yl)propan-1-one also causes vasoconstriction, which can lead to reduced blood flow and tissue damage. In addition, mephedrone has been shown to cause oxidative stress and damage to cells, which can lead to various health problems.

Advantages and Limitations for Lab Experiments

2-Methyl-1-(4-phenylpiperidin-1-yl)propan-1-one has been used in various laboratory experiments to study its effects on the brain and body. The advantages of using mephedrone in these experiments include its relatively simple synthesis, its structural similarity to cathinone, and its ability to produce similar effects to amphetamines and cocaine. However, the limitations of using mephedrone in laboratory experiments include its potential for abuse, its limited availability due to strict regulations, and the lack of comprehensive scientific research on its effects.

Future Directions

There are several future directions for scientific research on mephedrone. One direction is to conduct further research on its mechanism of action and physiological effects, including its effects on the brain and body. Another direction is to explore the potential of mephedrone as a treatment for various medical conditions, such as depression and anxiety. Finally, future research could focus on developing safer and more effective drugs based on the structure of mephedrone.

Synthesis Methods

2-Methyl-1-(4-phenylpiperidin-1-yl)propan-1-one is synthesized by combining 4-methylpropiophenone with 4-phenylpiperidine in the presence of a reducing agent such as aluminum amalgam or sodium borohydride. The synthesis of mephedrone is relatively simple and can be carried out using standard laboratory equipment. However, due to its psychoactive effects and potential for abuse, the synthesis of mephedrone is strictly regulated in many countries.

Scientific Research Applications

2-Methyl-1-(4-phenylpiperidin-1-yl)propan-1-one has gained attention in the scientific community due to its structural similarity to cathinone, a naturally occurring stimulant found in the khat plant. 2-Methyl-1-(4-phenylpiperidin-1-yl)propan-1-one has been shown to have similar effects to amphetamines and cocaine, including increased energy, alertness, and euphoria. Scientific research on mephedrone has focused on its mechanism of action and physiological effects, as well as its potential as a treatment for various medical conditions.

properties

IUPAC Name

2-methyl-1-(4-phenylpiperidin-1-yl)propan-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21NO/c1-12(2)15(17)16-10-8-14(9-11-16)13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFGDZVQGGCPZRK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(=O)N1CCC(CC1)C2=CC=CC=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

231.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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